Cas no 54759-99-8 (4-hydrazinyl-2-methylpyrimidine)

• Product Name: 4-hydrazinyl-2-methylpyrimidine
• CAS No: 54759-99-8
• MF: C₅H₈N₄
• MW: 124.14381980896
• CID: 1020909
• PubChem ID: 12465345
• Update Time: 2025-10-30

4-hydrazinyl-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-methyl-, hydrazone (9CI)
• 4-hydrazinyl-2-methylpyrimidine
• DB-138481
• 54759-99-8
• AKOS011533819
• (2-methylpyrimidin-4-yl)hydrazine
• SCHEMBL14606030

• Inchi： 1S/C5H8N4/c1-4-7-3-2-5(8-4)9-6/h2-3H,6H2,1H3,(H,7,8,9)
• InChI Key： KNVSBPFSYSUJOT-UHFFFAOYSA-N
• SMILES： N1C(C)=NC=CC=1NN

Computed Properties

• Exact Mass: 124.074896272g/mol
• Monoisotopic Mass: 124.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 4-hydrazinyl-2-methylpyrimidine

4-Hydrazinyl-2-Methylpyrimidine (CAS No. 54759-99-8): A Comprehensive Overview

4-Hydrazinyl-2-methylpyrimidine (CAS No. 54759-99-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-methyl-4-pyrimidinylhydrazine, has garnered attention due to its potential as a building block in the synthesis of various biologically active molecules. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

The molecular formula of 4-hydrazinyl-2-methylpyrimidine is C₆H₁₀N₄, and its molecular weight is 146.17 g/mol. The compound features a pyrimidine ring with a hydrazine group and a methyl group attached at specific positions, which contribute to its unique chemical reactivity and biological properties. The pyrimidine ring is a fundamental structure found in many important biomolecules, including nucleic acids and certain vitamins, making it a valuable scaffold in drug discovery.

The synthesis of 4-hydrazinyl-2-methylpyrimidine can be achieved through various routes, with one common method involving the reaction of 2-methylpyrimidine with hydrazine hydrate. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. Recent advancements in synthetic methodologies have focused on improving the efficiency and scalability of this process, making it more suitable for industrial applications.

In terms of its biological activity, 4-hydrazinyl-2-methylpyrimidine has shown promising results in several areas of medicinal chemistry. One notable application is its use as an intermediate in the synthesis of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 4-hydrazinyl-2-methylpyrimidine exhibited potent antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The hydrazine group in these derivatives was found to play a crucial role in enhancing their antiviral efficacy.

Beyond antiviral applications, 4-hydrazinyl-2-methylpyrimidine has also been explored for its potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that certain derivatives of this compound displayed selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the inhibition of key enzymes involved in DNA replication and repair, thereby disrupting the proliferation of cancer cells.

The pharmacological properties of 4-hydrazinyl-2-methylpyrimidine have also been investigated for their potential in treating neurodegenerative diseases. A study published in the Journal of Neurochemistry reported that derivatives of this compound exhibited neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings suggest that 4-hydrazinyl-2-methylpyrimidine-based compounds may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its direct biological activity, 4-hydrazinyl-2-methylpyrimidine has been utilized as a ligand in coordination chemistry to form metal complexes with various transition metals. These metal complexes have shown interesting catalytic properties and have been applied in asymmetric synthesis reactions. For example, a copper complex derived from 4-hydrazinyl-2-methylpyrimidine was found to be an effective catalyst for the enantioselective synthesis of chiral amino acids, which are important building blocks for pharmaceuticals.

The safety profile of 4-hydrazinyl-2-methylpyrimidine is an important consideration for its use in pharmaceutical applications. Preclinical studies have indicated that this compound exhibits low toxicity when administered at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, 4-hydrazinyl-2-methylpyrimidine (CAS No. 54759-99-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and improve our understanding of this versatile molecule.